Cas no 941947-57-5 (N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 941947-57-5
• MF: C₁₈H₁₅N₃O₅S
• MW: 385.393802881241
• CID: 5811493
• PubChem ID: 18568115
• Update Time: 2025-07-09

N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(furan-2-ylmethylamino)-2-oxoethyl]-1,3-thiazol-2-yl]-1,3-benzodioxole-5-carboxamide
• N-(4-(2-((furan-2-ylmethyl)amino)-2-oxoethyl)thiazol-2-yl)benzo[d][1,3]dioxole-5-carboxamide
• AKOS024628257
• 941947-57-5
• N-[4-({[(furan-2-yl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]-2H-1,3-benzodioxole-5-carboxamide
• F2202-0819
• N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C18H15N3O5S/c1-21(16-3-2-6-24-16)15(22)8-12-9-27-18(19-12)20-17(23)11-4-5-13-14(7-11)26-10-25-13/h2-7,9H,8,10H2,1H3,(H,19,20,23)
• InChI Key： BXVMVMZAJAGTGI-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=NC(CC(N(C4=CC=CO4)C)=O)=CS3)=O)C=C2OC1

Computed Properties

• Exact Mass: 385.07324176g/mol
• Monoisotopic Mass: 385.07324176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 131Ų

Additional information on N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

Recent Advances in the Study of 941947-57-5 and N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide

The compound 941947-57-5 and its derivative, N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules exhibit unique structural features and potential therapeutic applications, making them subjects of intensive investigation. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the synthetic pathways and structural modifications of 941947-57-5, which have been optimized to enhance its bioavailability and target specificity. The incorporation of the furan-2-ylmethylcarbamoyl moiety into the thiazole ring has been shown to improve the compound's binding affinity to specific protein targets, particularly those involved in inflammatory and oncogenic pathways. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity and purity of these synthesized derivatives.

In vitro and in vivo studies have demonstrated the promising pharmacological properties of N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide. Notably, this compound has exhibited potent inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and protein kinase B (Akt), which are implicated in inflammation and cancer progression. Mechanistic studies suggest that the compound's activity is mediated through the modulation of downstream signaling pathways, including the NF-κB and PI3K/Akt/mTOR cascades.

Furthermore, preclinical evaluations have revealed the compound's favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects. These attributes position N-4-({(furan-2-yl)methylcarbamoyl}methyl)-1,3-thiazol-2-yl-2H-1,3-benzodioxole-5-carboxamide as a viable candidate for further development as a therapeutic agent. Ongoing research is focused on optimizing its formulation and evaluating its efficacy in animal models of disease, with the ultimate goal of advancing to clinical trials.

In conclusion, the latest research on 941947-57-5 and its derivative underscores their potential as innovative therapeutic agents. The integration of structural biology, medicinal chemistry, and pharmacological studies has provided a comprehensive understanding of their mechanisms of action and therapeutic potential. Future studies should aim to address any remaining challenges, such as scalability of synthesis and long-term safety profiles, to facilitate their transition from bench to bedside.